6164-47-2

Protopine hydrochloride

In Stock

• CAS RN:
• 6164-47-2

• Formula:
• C20H20ClNO5

• InChI:
• InChI=1S/C20H19NO5.ClH/c1-21-5-4-13-7-18-19(25-10-24-18)8-14(13)16(22)6-12-2-3-17-20(15(12)9-21)26-11-23-17;/h2-3,7-8H,4-6,9-11H2,1H3;1H

• InChIKey:
• NWNVDSJZGYDVQW-UHFFFAOYSA-N

• Protopine is an alkaloid found in Berberidaceae, Ranunculaceae, Rutaceae, Fumariaceae, and Papaveraceae with diverse biological activities. It inhibits platelet aggregation induced by ADP, arachidonic acid, platelet-activating factor (PAF), and collagen in rabbit platelet-rich plasma at a concentration of 100 μM. Protopine inhibits contraction of isolated rat thoracic aorta induced by norepinephrine and is a non-selective inhibitor of ICa, IK, IK1, and INa in guinea pig ventricular myocytes. Protopine inhibits the growth of H. pylori with an MIC50 value of 100 μg/ml. It reduces growth of PC3 and DU145 prostate cancer cells in a dose-dependent manner via induction of mitotic cell cycle arrest. Protopine (0.005 mg/kg) increases latency to first seizure in a mouse model induced by pentylenetetrazole.
  Protopine hydrochloride analytical standard provided with chromatographic ...

1-Cyclobutyl-1H-pyrazole-5-sulfonyl chloride

In Stock

• CAS RN:
• 2126164-47-2

• Formula:
• C7H9ClN2O2S

• InChI:
• InChI=1S/C7H9ClN2O2S/c8-13(11,12)7-4-5-9-10(7)6-2-1-3-6/h4-6H,1-3H2

• InChIKey:
• NHEQRVZGKGYTEV-UHFFFAOYSA-N

• 1-Cyclobutyl-1H-pyrazole-5-sulfonyl chloride is a useful research compound. Its molecular formula is C7H9ClN2O2S and its molecular weight is 220.67. The purity is usually 95%.